Cas no 885275-06-9 (Pyrazolo1,5-apyridin-2-yl-methylamine)

• Product Name: Pyrazolo1,5-apyridin-2-yl-methylamine
• CAS No: 885275-06-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD04115108
• CID: 711208
• PubChem ID: 55255947
• Update Time: 2025-04-19

Pyrazolo1,5-apyridin-2-yl-methylamine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-2-methanamine
• pyrazolo[1,5-a]pyridin-2-ylmethanamine
• PYRAZOLO[1,5-A]PYRIDIN-2-YL-METHYLAMINE
• {pyrazolo[1,5-a]pyridin-2-yl}methanamine
• PYRAZOLO[1,5-A]PYRIDIN-2-YL-METHYLAMINE HYDROCHLORIDE
• BB 0261929
• FT-0714682
• ETHYL(5-BROMOIMIDAZO[1,2-A]PYRIDIN-2-YL)ACETATE
• 885275-06-9
• C-PYRAZOLO[1,5-A]PYRIDIN-2-YL-METHYLAMINE
• DTXSID80717028
• 1-(Pyrazolo[1,5-a]pyridin-2-yl)methanamine
• CS-0286247
• EN300-2969545
• SCHEMBL13540953
• AKOS006295157
• DB-077619
• Pyrazolo1,5-apyridin-2-yl-methylamine

• MDL： MFCD04115108
• Inchi： 1S/C8H9N3/c9-6-7-5-8-3-1-2-4-11(8)10-7/h1-5H,6,9H2
• InChI Key： ZMUQQQPLBINFTP-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=CC(CN)=N2

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 1.49330